Cas no 61726-69-0 (1H-Pyrrole-2,4-dicarboxylic acid, 3-hexyl-, dimethyl ester)

• Product name: 1H-Pyrrole-2,4-dicarboxylic acid, 3-hexyl-, dimethyl ester
• CAS No: 61726-69-0
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 468327
• PubChem ID: 12317091

1H-Pyrrole-2,4-dicarboxylic acid, 3-hexyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylic acid, 3-hexyl-, dimethyl ester
• dimethyl 3-hexyl-1H-pyrrole-2,4-dicarboxylate
• 61726-69-0
• DTXSID10487803

• Inchi： InChI=1S/C14H21NO4/c1-4-5-6-7-8-10-11(13(16)18-2)9-15-12(10)14(17)19-3/h9,15H,4-8H2,1-3H3
• InChI Key： VOICPIWUNUFVNV-UHFFFAOYSA-N
• SMILES： CCCCCCC1=C(NC=C1C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 267.14713
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 68.39